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Introduction
Rezatapopt (formerly PC14586) is a first-in-class, orally available small molecule designed to

selectively reactivate the tumor suppressor function of the p53 protein harboring the Y220C

mutation.[1][2][3] This specific mutation leads to a conformational change in the p53 protein,

creating a surface crevice that destabilizes the protein and abrogates its DNA-binding ability,

thus impairing its tumor-suppressive functions.[4] Rezatapopt binds with high affinity to this

crevice, stabilizing the p53-Y220C mutant protein in its wild-type conformation and restoring its

ability to regulate the transcription of target genes. This technical guide provides an in-depth

analysis of the effects of rezatapopt on p53 target gene expression, supported by quantitative

data, detailed experimental protocols, and pathway visualizations.

Mechanism of Action: Restoring Wild-Type p53
Function
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The core mechanism of rezatapopt involves the structural correction of the Y220C-mutant p53

protein. This restoration of the wild-type conformation enables the p53 protein to once again

bind to specific DNA sequences known as p53 response elements, leading to the

transcriptional activation or repression of a host of downstream target genes. The functional

consequence of this reactivation is the induction of cell-cycle arrest, primarily at the G1 phase,

and the inhibition of tumor cell proliferation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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